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This technical guide provides a detailed breakdown of the molecular weight of L-Serine-
15N,d3, an isotopically labeled variant of the amino acid L-serine. This information is critical for
a range of applications, including mass spectrometry-based metabolic flux analysis,
guantitative proteomics, and as a tracer in various biochemical assays.

Overview of L-Serine and Its Isotopologues

L-serine is a proteinogenic amino acid with the chemical formula CsH7NOs.[1][2][3]
Isotopologues of L-serine, such as L-Serine-15N,d3, are valuable tools in scientific research.
In this specific variant, the naturally abundant nitrogen-14 (**N) atom is replaced by its heavier,
stable isotope, nitrogen-15 (°N).[4][5] Additionally, three hydrogen atoms (*H) are substituted
with deuterium (2H or D), a stable isotope of hydrogen. These substitutions result in a molecule
with a greater mass, allowing it to be distinguished from its unlabeled counterpart by mass-
sensitive analytical techniques.

Molecular Weight Data

The precise mass of a molecule can be represented in two ways: the monoisotopic mass (the
mass of the molecule with the most abundant isotopes) and the average molecular weight (the
weighted average of the masses of all naturally occurring isotopes). For isotopically labeled
compounds, the specific isotopes used are factored into the calculation.
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The table below summarizes the key quantitative data for both standard L-serine and its
labeled form, L-Serine-15N,d3.

Monoisotopic Mass Average Molecular

Compound Molecular Formula .

(Da) Weight ( g/mol )
L-Serine C3H7NOs 105.0426 105.09
L-Serine-15N,d3 CsH4D3'°NOs 109.0585 109.12

Note: The values are derived from the atomic masses of the constituent isotopes.

Calculation Methodology

The molecular weight of L-Serine-15N,d3 is calculated by adjusting the molecular weight of
standard L-serine to account for the isotopic substitutions.

o Base Molecule: The starting point is the monoisotopic mass of L-serine (C3H7**NOs), which
is approximately 105.0426 Da.

» Nitrogen Isotope Substitution: The mass of a nitrogen-14 atom is subtracted, and the mass
of a nitrogen-15 atom (15.000109 Da) is added.

o Hydrogen Isotope Substitution: The mass of three protium (*H) atoms is subtracted, and the
mass of three deuterium (2H or D) atoms (atomic weight ~2.014 Da) is added.

The net change in mass is the sum of the mass differences for each isotopic substitution:
e A Mass (N) = Mass(**N) - Mass(**N)
e A Mass (H) = 3 x [Mass(?H) - Mass(*H)]

This results in a monoisotopic mass of approximately 109.0585 Da for L-Serine-15N,d3. A
similar principle applies to the calculation of the average molecular weight, using the standard
atomic weights of the elements.

Experimental Protocols and Visualizations
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The query pertains to a specific physicochemical property (molecular weight) of a chemical
compound. As such, detailed experimental protocols for its use or diagrams of signaling
pathways are outside the scope of this guide. The determination of molecular weight is a
foundational calculation based on atomic masses and does not involve an experimental
workflow or biological pathway that would necessitate a diagram.

For researchers interested in utilizing L-Serine-15N,d3, relevant experimental protocols would
be specific to the application, such as:

e Sample preparation for mass spectrometry.
o Cell culture conditions for metabolic labeling.
e Protocols for nuclear magnetic resonance (NMR) spectroscopy.

These protocols are highly dependent on the experimental design and are not intrinsic to the
compound's molecular weight.

Logical Relationship Visualization

A logical diagram can illustrate the relationship between the base molecule and its isotopically
labeled form.

L-Serine
(CsH7*NO3)
MW: ~105.09 g/mol

+ 1x (15N - 1N)
+3x (2H - 1H)

L-Serine-15N,d3
(C3H4D3>NOs3)
MW: ~109.12 g/mol
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© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12417685?utm_src=pdf-body
https://www.benchchem.com/product/b12417685?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Caption: Isotopic substitution workflow for L-Serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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